Cas no 1218790-89-6 (2-Formyl-5-(trifluoromethoxy)phenylboronic acid)
1218790-89-6 structure
Product Name:2-Formyl-5-(trifluoromethoxy)phenylboronic acid
CAS No:1218790-89-6
MF:C8H6BF3O4
MW:233.937053203583
MDL:MFCD10566600
CID:856197
PubChem ID:46739729
Update Time:2025-04-19
2-Formyl-5-(trifluoromethoxy)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Formyl-5-(trifluoromethoxy)phenyl)boronic acid
- 2-Formyl-5-(trifluoromethoxy)phenylboronic acid
- A-5674
- DTXSID80675316
- D71402
- MFCD10566600
- Boronic acid, B-[2-formyl-5-(trifluoromethoxy)phenyl]-
- DB-361956
- AKOS015837459
- 1218790-89-6
- SCHEMBL13838449
- (2-Formyl-5-(trifluoromethoxy)phenyl)boronicacid
- CS-0084885
- BS-21193
- [2-formyl-5-(trifluoromethoxy)phenyl]boronic acid
-
- MDL： MFCD10566600
- Inchi： 1S/C8H6BF3O4/c10-8(11,12)16-6-2-1-5(4-13)7(3-6)9(14)15/h1-4,14-15H
- InChI Key： GZRIYFFBRIQGSC-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(C=O)=C(B(O)O)C=1)(F)F
Computed Properties
- Exact Mass: 234.03100
- Monoisotopic Mass: 234.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8A^2
Experimental Properties
- Color/Form: No data available
- Density: 1.5±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 359.9±52.0 °C at 760 mmHg
- Flash Point: 171.5±30.7 °C
- PSA: 66.76000
- LogP: 0.07750
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2-Formyl-5-(trifluoromethoxy)phenylboronic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Formyl-5-(trifluoromethoxy)phenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
2-Formyl-5-(trifluoromethoxy)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019122451-10g |
(2-Formyl-5-(trifluoromethoxy)phenyl)boronic acid |
1218790-89-6 | 95% | 10g |
$447.30 | 2023-09-03 | |
| TRC | F701563-100mg |
2-Formyl-5-(trifluoromethoxy)phenylboronic acid |
1218790-89-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F701563-250mg |
2-Formyl-5-(trifluoromethoxy)phenylboronic acid |
1218790-89-6 | 250mg |
$92.00 | 2023-05-18 | ||
| TRC | F701563-500mg |
2-Formyl-5-(trifluoromethoxy)phenylboronic acid |
1218790-89-6 | 500mg |
$138.00 | 2023-05-18 | ||
| TRC | F701563-1g |
2-Formyl-5-(trifluoromethoxy)phenylboronic acid |
1218790-89-6 | 1g |
$190.00 | 2023-05-18 | ||
| abcr | AB271908-1 g |
2-Formyl-5-(trifluoromethoxy)phenylboronic acid, 95%; . |
1218790-89-6 | 95% | 1g |
€157.60 | 2023-04-26 | |
| abcr | AB271908-5 g |
2-Formyl-5-(trifluoromethoxy)phenylboronic acid, 95%; . |
1218790-89-6 | 95% | 5g |
€497.60 | 2023-04-26 | |
| Chemenu | CM136522-1g |
(2-Formyl-5-(trifluoromethoxy)phenyl)boronic acid |
1218790-89-6 | 95% | 1g |
$102 | 2023-01-10 | |
| Chemenu | CM136522-5g |
(2-Formyl-5-(trifluoromethoxy)phenyl)boronic acid |
1218790-89-6 | 95% | 5g |
$245 | 2023-01-10 | |
| Chemenu | CM136522-10g |
(2-Formyl-5-(trifluoromethoxy)phenyl)boronic acid |
1218790-89-6 | 95% | 10g |
$426 | 2023-01-10 |
2-Formyl-5-(trifluoromethoxy)phenylboronic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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